Cas no 38367-40-7 (2-chloro-1-phenyl-1H-indole-3-carbaldehyde)

• Product Name: 2-chloro-1-phenyl-1H-indole-3-carbaldehyde
• CAS No: 38367-40-7
• MF: C₁₅H₁₀ClNO
• MW: 255.699002742767
• CID: 923424
• PubChem ID: 314793
• Update Time: 2025-09-20

2-chloro-1-phenyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-phenyl-1H-Indole-3-carboxaldehyde
• 2-chloro-1-phenyl-1h-indole-3-carbaldehyde
• 2-chloro-1-phenylindole-3-carbaldehyde
• 1H-indole-3-carboxaldehyde, 2-chloro-1-phenyl-
• AKOS004909167
• 38367-40-7
• 1-Phenyl-2-chloroindole-3-carbaldehyde
• CS-0451939
• NSC-234524
• STK505604
• DTXSID60310950
• IOEMMFHEICHTSW-UHFFFAOYSA-N
• AC-18688
• SCHEMBL2343158
• NSC234524
• 2-chloro-1-phenyl-1H-indole-3-carbaldehyde

• MDL： MFCD02253189
• Inchi： 1S/C15H10ClNO/c16-15-13(10-18)12-8-4-5-9-14(12)17(15)11-6-2-1-3-7-11/h1-10H
• InChI Key： IOEMMFHEICHTSW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C2C=CC=CC=2N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.0452
• Monoisotopic Mass: 255.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

2-chloro-1-phenyl-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles